Cas no 1705096-58-7 (6-methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one)

• Product Name: 6-methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one
• CAS No: 1705096-58-7
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 5967923
• PubChem ID: 90628640
• Update Time: 2025-10-19

6-methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• F6473-7666
• 6-methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one
• 6-methyl-4-({1-[3-(3-methylthiophen-2-yl)propanoyl]pyrrolidin-3-yl}oxy)-2H-pyran-2-one
• 6-methyl-4-[1-[3-(3-methylthiophen-2-yl)propanoyl]pyrrolidin-3-yl]oxypyran-2-one
• 1705096-58-7
• AKOS025102105

• Inchi： 1S/C18H21NO4S/c1-12-6-8-24-16(12)3-4-17(20)19-7-5-14(11-19)23-15-9-13(2)22-18(21)10-15/h6,8-10,14H,3-5,7,11H2,1-2H3
• InChI Key： ZSSRLTMCVIUCQU-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CCC(N1CCC(C1)OC1=CC(=O)OC(C)=C1)=O

Computed Properties

• Exact Mass: 347.11912932g/mol
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 6-methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one

6-Methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one: A Comprehensive Overview

The compound 6-methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one (CAS NO 1705096-58-7) is a highly specialized molecule with significant potential in the field of biomedical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and diverse biological activities. Its complex structure incorporates elements from both pyranone derivatives and thiophene-containing compounds, making it a subject of interest for researchers exploring novel therapeutics.

Recent studies have highlighted the importance of molecules like 6-methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one in drug discovery and chemical biology. The integration of a thiophene ring, a pyranone core, and a pyrrolidine moiety creates a molecule with unique properties that could be harnessed for therapeutic applications. These include potential roles in inflammation modulation, neuroprotection, and antimicrobial therapy, as suggested by preliminary in vitro studies.

The thiophene group, particularly the 3-methylthiophen-2-yl substituent, is known to contribute to lipophilicity and metabolic stability, which are crucial factors in drug design. This makes the compound a promising candidate for oral administration, where pharmacokinetic properties play a critical role. Additionally, the pyrrolidine ring serves as a versatile linker, enabling the molecule to engage with multiple biological targets simultaneously.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such molecules to key protein targets. For instance, molecular docking studies suggest that 6-methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one may exhibit high affinity for enzymes involved in inflammation, such as COX-2 and TNF-alpha converting enzyme (TACE). These findings underscore the molecule's potential as a nonsteroidal anti-inflammatory agent or a modulator of cytokine signaling.

Another area of active research is the exploration of this compound's role in neurodegenerative diseases. The pyranone moiety has been implicated in antioxidant activity, which could be beneficial in conditions like Alzheimer's disease or multiple sclerosis. Preclinical studies have shown that such molecules can scavenge reactive oxygen species (ROS) and inhibit key enzymes involved in oxidative stress, thereby protecting neural cells from damage.

Moreover, the propanoylpyrrolidine substructure has been found to interact with transport proteins such as P-glycoprotein, which is implicated in drug resistance. This interaction could potentially be exploited to develop formulations that enhance the bioavailability of this compound or overcome resistance mechanisms in target cells.

Recent collaborative efforts between academic and industrial researchers have focused on optimizing the synthetic route for 6-methyl-4-((1-(3-(3-methylthiophen-2-yl)propanoyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one, aiming to improve its yield and purity. These advancements are critical for moving the compound closer to clinical trial stages, where its efficacy and safety can be evaluated in human subjects.

Finally, the integration of this compound into precision medicine strategies is an emerging area of interest. Its ability to modulate multiple pathways simultaneously makes it a candidate for combination therapies, where synergistic effects could enhance therapeutic outcomes while minimizing side effects.